Cas no 2137507-24-3 (2-(5-bromo-3-fluoropyridin-2-yl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid)

• Product Name: 2-(5-bromo-3-fluoropyridin-2-yl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid
• CAS No: 2137507-24-3
• MF: C₂₂H₁₆BrFN₂O₄
• MW: 471.275848388672
• CID: 5256853
• Update Time: 2025-06-08

2-(5-bromo-3-fluoropyridin-2-yl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-3-fluoropyridin-2-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid
• 2-(5-bromo-3-fluoropyridin-2-yl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid
• 2-Pyridineacetic acid, 5-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-3-fluoro-

• Inchi： 1S/C22H16BrFN2O4/c23-12-9-18(24)19(25-10-12)20(21(27)28)26-22(29)30-11-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-10,17,20H,11H2,(H,26,29)(H,27,28)
• InChI Key： VJRGKCLOPNMTDW-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)F)C(C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 616
• XLogP3: 4.1
• Topological Polar Surface Area: 88.5

Additional information on 2-(5-bromo-3-fluoropyridin-2-yl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid

Recent Advances in the Study of 2-(5-bromo-3-fluoropyridin-2-yl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid (CAS: 2137507-24-3)

The compound 2-(5-bromo-3-fluoropyridin-2-yl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid (CAS: 2137507-24-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a bromo-fluoropyridinyl moiety and a fluorenylmethoxycarbonyl (Fmoc) protected amino acid, has shown promising potential in various applications, particularly in drug discovery and peptide synthesis. Recent studies have focused on its role as a versatile building block for the development of novel therapeutic agents and its utility in solid-phase peptide synthesis (SPPS).

One of the key areas of research involving this compound is its application in the synthesis of peptide-based drugs. The Fmoc group is widely used in peptide chemistry for its stability and ease of removal under mild conditions, making it an ideal protecting group for amino acids. The presence of the bromo-fluoropyridinyl moiety further enhances the compound's reactivity, allowing for selective modifications and cross-coupling reactions. Recent publications have highlighted its use in the synthesis of complex peptides with potential therapeutic applications, such as antimicrobial and anticancer agents.

In addition to its role in peptide synthesis, 2-(5-bromo-3-fluoropyridin-2-yl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid has been investigated for its potential as a precursor in the development of small-molecule inhibitors. The bromo and fluoro substituents on the pyridine ring provide unique electronic and steric properties, which can be exploited to design inhibitors targeting specific enzymes or receptors. Recent studies have demonstrated its utility in the synthesis of kinase inhibitors, which are of great interest in the treatment of various cancers and inflammatory diseases.

Another significant aspect of recent research is the exploration of the compound's physicochemical properties and stability. Understanding these properties is crucial for its application in pharmaceutical formulations. Studies have shown that the compound exhibits good solubility in common organic solvents, making it suitable for various synthetic applications. However, its stability under different pH conditions and temperatures requires further investigation to optimize its use in drug development processes.

Recent advancements in analytical techniques have also facilitated a deeper understanding of the compound's behavior in biological systems. Mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize its structure and interactions with biological targets. These studies have provided valuable insights into its mechanism of action and potential off-target effects, which are critical for its development as a therapeutic agent.

In conclusion, 2-(5-bromo-3-fluoropyridin-2-yl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid (CAS: 2137507-24-3) represents a promising compound in the field of chemical biology and pharmaceutical research. Its unique structural features and versatile applications in peptide synthesis and small-molecule inhibitor development make it a valuable tool for drug discovery. Ongoing research aims to further elucidate its potential and optimize its use in therapeutic applications. Future studies should focus on expanding its utility and addressing any limitations related to its stability and biological activity.